Cas no 2728586-71-6 (tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate)
tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate
- tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate
- Z5255461307
- EN300-36599832
- 2728586-71-6
-
- Inchi: 1S/C15H22N2O3/c1-15(2,3)20-14(19)16-8-7-10-9-17-11-5-4-6-12(18)13(10)11/h9,17H,4-8H2,1-3H3,(H,16,19)
- InChI Key: CAEBYRKEMSJYCL-UHFFFAOYSA-N
- SMILES: O=C1CCCC2=C1C(=CN2)CCNC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 278.16304257g/mol
- Monoisotopic Mass: 278.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 71.2Ų
tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-36599832-0.05g |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 0.05g |
$252.0 | 2023-06-04 | |
| Enamine | EN300-36599832-0.1g |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 0.1g |
$376.0 | 2023-06-04 | |
| Enamine | EN300-36599832-0.25g |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 0.25g |
$538.0 | 2023-06-04 | |
| Enamine | EN300-36599832-0.5g |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 0.5g |
$847.0 | 2023-06-04 | |
| Enamine | EN300-36599832-1.0g |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 1g |
$1086.0 | 2023-06-04 | |
| Enamine | EN300-36599832-2.5g |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 2.5g |
$2127.0 | 2023-06-04 | |
| Enamine | EN300-36599832-5.0g |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 5g |
$3147.0 | 2023-06-04 | |
| Enamine | EN300-36599832-10.0g |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 10g |
$4667.0 | 2023-06-04 | |
| 1PlusChem | 1P0289OO-50mg |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 50mg |
$363.00 | 2024-05-08 | |
| 1PlusChem | 1P0289OO-100mg |
tert-butyl N-[2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl]carbamate |
2728586-71-6 | 95% | 100mg |
$527.00 | 2024-05-08 |
tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate
tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate (CAS No. 2728586-71-6): A Comprehensive Overview
tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate (CAS No. 2728586-71-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives and is characterized by its tert-butyl carbamate moiety, which imparts stability and enhances its pharmacological properties.
The indole scaffold is a privileged structure in medicinal chemistry, known for its involvement in a wide range of biological processes. The presence of the 4-oxo group in the tetrahydroindole ring adds an additional layer of complexity and reactivity, making this compound a valuable candidate for various therapeutic applications. Recent studies have highlighted the importance of such compounds in the development of novel drugs for treating neurological disorders, cancer, and other diseases.
In terms of its chemical structure, tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate consists of a tert-butyl carbamate group attached to an ethyl chain, which is further linked to a tetrahydroindole ring with a ketone functionality at the 4-position. This arrangement provides the molecule with several key properties:
- Solubility: The tert-butyl carbamate group enhances the solubility of the compound in organic solvents, facilitating its use in various chemical reactions and formulations.
- Stability: The tert-butyl group provides steric protection to the amine moiety, increasing the overall stability of the molecule under different conditions.
- Reactivity: The 4-oxo group introduces reactivity that can be harnessed for synthetic transformations and biological interactions.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the indole core, followed by selective oxidation to introduce the 4-keto group. This method offers high yields and excellent functional group tolerance, making it suitable for large-scale production.
In terms of biological activity, tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate has shown promising results in several preclinical studies. For instance, it has been reported to exhibit potent antiproliferative activity against various cancer cell lines. The mechanism of action is believed to involve modulation of key signaling pathways involved in cell growth and survival. Additionally, this compound has demonstrated neuroprotective effects in models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate have also been investigated. Studies have shown that it exhibits favorable absorption and distribution profiles when administered orally or intravenously. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Its metabolism primarily occurs via hepatic enzymes, leading to the formation of inactive metabolites that are excreted through urine and bile.
To further explore its therapeutic potential, ongoing clinical trials are evaluating the safety and efficacy of tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at various dose levels with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies.
In conclusion, tert-Butyl (2-(4-oXo-oXygenated tetrahydroindole ethyl)carbamate (CAS No. 2728586-71-Xygenated tetrahydroindole ethyl)carbamate represents a promising compound with a unique combination of structural features and biological activities. Its potential applications in treating cancer and neurodegenerative diseases make it an exciting area of research for both academic and industrial scientists. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest in the scientific community.
2728586-71-6 (tert-Butyl (2-(4-oxo-4,5,6,7-tetrahydro-1H-indol-3-yl)ethyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)